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Compound Focus: Glysobuzole

CAS No.: 3567-08-6

Cat. No.: S581758

The table below summarizes the core properties of glysobuzole identified from the literature:

Property
Category

Details

IUPAC Name 4-Methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzene-1-sulfonamide [1]

Molecular C13H17N303S2 [1]
Formula

Molar Mass 327.4 g/mol [1]
Solubility Water-soluble [1]

Mechanism of Binds to sulfonylurea receptors (SUR1) on pancreatic B-cells, blocking ATP-sensitive
Action potassium (K*) channels. This depolarizes the cell membrane, leading to calcium
influx and insulin secretion [1].

Primary Management of Type 2 Diabetes Mellitus (oral administration) [1]
Indication

| Toxicity (Acute, LDso) | - Rat (oral): 534 mg/kg

e Mouse (oral): 468 mg/kg
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e Mouse (intraperitoneal): 250 mg/kg [1] |

Mechanism of Action: Insulin Secretion Pathway

The following diagram illustrates the established mechanism by which glysebuzole and other sulfonylureas

stimulate insulin secretion, based on the search results [1] [2] [3]:
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Glysobuzole stimulates insulin secretion by closing K* channels on pancreatic [3-cells [1] [3].
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Experimental Protocols for Sulfonamide Derivatives

While specific protocols for glysobuzele were not detailed in the search results, the following established

methodologies are relevant for evaluating the biological activities of novel sulfonamide derivatives.

Antioxidant Activity Assays

Antioxidant potential is crucial as oxidative stress is linked to diabetes complications [4]. Two common

dsSays are:

o DPPH Radical Scavenging Assay [5]:

o Principle: Measures the ability of a compound to donate an electron to stabilize the purple-
colored DPPH (1,1-diphenyl-2-picrylhydrazyl) radical, resulting in a color change to yellow.

o Procedure: Prepare several dilutions of the test compound. Mix each dilution with a methanolic
DPPH solution. Incubate the mixture in the dark at room temperature for 30 minutes. Measure
the absorbance at a wavelength of 517 nm.

o Analysis: Calculate the percentage of radical scavenging activity. The concentration of the
sample required to scavenge 50% of the DPPH radicals (ICso) is determined using regression
analysis.

¢ FRAP (Ferric Reducing Antioxidant Power) Assay [5]:

o Principle: Assesses the ability of a compound to reduce the ferric ion (Fe3*) in a complex to the
ferrous ion (Fe2*), which forms a colored complex.

o Procedure: Prepare the FRAP reagent (acetate buffer, TPTZ solution, and FeCls solution). Mix
the test compound with the FRAP reagent and incubate. Measure the absorbance at 593 nm.

o Analysis: The FRAP value is obtained by comparing the absorbance change with a standard
curve of known ferrous ion concentration (e.g., FeSOa).

Antimicrobial Activity Testing

e Conventional Agar Dilution Method [5]:
o Procedure: Prepare serial dilutions of the test compound in molten agar. The agar is poured
into plates and allowed to solidify. The microbial strains are then spotted or streaked onto the

plates.
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o Analysis: After incubation, the Minimum Inhibitory Concentration (MIC) is determined as the
lowest concentration of the compound that prevents visible microbial growth. Ciprofloxacin is
often used as a reference drug.

Adverse Effects and Research Considerations

e Adverse Effects: The primary risk with glysobuzole is hypoglycemia, as it stimulates insulin
secretion independently of blood glucose levels [1]. Other potential effects include weight gain,
nausea, and skin irritation [1].

¢ Research Gap: The search results indicate a lack of recent clinical data and detailed
pharmacokinetic profiles for glysobuzole specifically [1]. Current research on sulfonamides explores
broader therapeutic applications, including central nervous system (CNS) disorders [6] and
combination therapies with antioxidants to manage oxidative stress in diabetes [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Glysobuzole [en.wikipedia.org]

2. Glyburide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. Sulfonylureas - StatPearls - NCBI Bookshelf - NIH [ncbi.nim.nih.gov]

4. Synergism of Synthetic Sulfonamides and Natural ... [pmc.ncbi.nim.nih.gov]

5. Synthesis and Biological Investigation of some Novel ... [pmc.ncbi.nim.nih.gov]

6. Current development in sulfonamide derivatives to enable ... [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Chemical and Pharmacological Profile of Glysobuzole].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b581758#glysobuzole-sulfonamide-derivative-properties]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s581758?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glysobuzole
https://en.wikipedia.org/wiki/Glysobuzole
https://www.smolecule.com/products/s581758?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glysobuzole
https://pubmed.ncbi.nlm.nih.gov/39889550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12468458/
https://www.smolecule.com/products/s581758?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Glysobuzole
https://www.ncbi.nlm.nih.gov/books/NBK545313/
https://www.ncbi.nlm.nih.gov/books/NBK513225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12468458/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177648/
https://pubmed.ncbi.nlm.nih.gov/39889550/
https://www.smolecule.com/products/b581758#glysobuzole-sulfonamide-derivative-properties
https://www.smolecule.com/products/b581758#glysobuzole-sulfonamide-derivative-properties
https://www.smolecule.com/products/b581758#glysobuzole-sulfonamide-derivative-properties
https://www.smolecule.com/products/s581758?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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